In the field of forensic chemistry, methods for identifying and characterizing illicit drugs remain of great interest to government and law enforcement entities. To this end, the unambiguous identification of a drug in the environment (e.g., soil) prompts further investigation into the possibility of a clandestine point of production for such drug. In this report, a method for the analysis of the two common synthetic opioids fentanyl and acetylfentanyl in a soil matrix when present separately at 1 and 10 μg/g by electron ionization gas chromatography-mass spectrometry (EI-GC-MS) is presented. The method involves the initial extraction of the intact opioids followed by their reaction with 2,2,2-trichloroethoxycarbonyl chloride (Troc-Cl) to predictably generate Troc-modified norfentanyl, Troc-noracetylfentanyl and 2-phenylethyl chloride products that can be used to retrospectively corroborate the identity of the opioid by EI-GC-MS. Estimated method detection limits (MDLs) for the Troc-norfentanyl and Troc-noracetylfentanyl species were 15.4 and 13.6 ng/mL respectively from the soil matrix extracts employed (Virginia type A soil) while the calculated method’s LOQ values were 45.7 and 40.4 ng/mL respectively. The protocol presented herein describes for the first time the analysis of these highly toxic and common synthetic opioids in a soil matrix as well as their retrospective confirmation by analyzing the products arising from their reaction with Troc-Cl by EI-GC-MS.

An interlaboratory evaluation of a chemical profiling method for a nerve agent precursor was performed by eight chemical analytical laboratories with a wide global distribution. A set of chemical attribution signatures (i.e. impurities) present in methylphosphonic dichloride (DC) were analysed by gas chromatography-mass spectrometry (GC/MS). The GC/MS analyses were performed with the individual instrumentation and analytical methods used by the laboratories in proficiency tests organized by the Organisation for the Prohibition of Chemical Weapons (OPCW). Two batches of DC, produced by two different production routes, were dispatched together with one reference sample. By the use of a targeted MS-library, sixteen chemical attribution signatures were analysed in the DC samples. Retention indices, mass spectra and relative peak areas of the GC/MS data were evaluated. When the within batch-data of the eight laboratories were compared, similarity values of 0.720–0.995 were obtained. In addition, the two different batches had clearly unique chemical attribution profiles, as indicated by a large between batch-distance similarity values of 0.509–0.576. Retention indices showed less than ± 14 retention index unit variation for the 16 chemical attribution signatures. This study showed the potential of getting consistent chemical profiling data over multiple laboratories by the use of retention indices for alignment of GC/MS-data. The results indicate that the GC/MS instrumentation and methods used at most OPCW designated laboratories are valid tools for the acquisition of chemical profiling data of importance for the attribution analysis to study suspected production or use of chemical warfare agents.

The forensic comparative analysis of cling films often lacks the capability to discriminate samples to the level required for court purposes. Isotope ratio mass spectrometry (IRMS) can be used in addition to the traditional forensic analysis to add further discrimination to soft polymers such as cling films. Seventy one cling films purchased from around Australia and three sent from overseas were used to determine the variability of isotopic compositions in polyethylene cling films from Australia and to create a background database, useful for identifying the strength of comparisons. These were all analysed using Fourier Transform Infrared (FTIR) and IRMS and the results showed that FTIR analysis could discriminate 73% whilst IRMS can discriminate 95% of cling films. This study demonstrates how IRMS can be applied to the differentiation and sourcing of cling films if associated with a crime in Australia.

A multimodal analytical sequence in combination with chemometrics was applied to a blinded case simulation to showcase its suitability for use within the context of forensic casework involving arid, sandy soils low in clay and organic matter. Using microspectrophotometry, attenuated total reflectance Fourier-transform infrared spectroscopy and X-ray diffraction, in combination with principal component analysis and linear discriminant analysis, an unknown “recovered” sample was able to be associated with a single reference soil and discriminated from the other soils. The spectroscopic techniques employed produced varying results, however, these results offered complementary information that was able to be interpreted collectively to discriminate between the reference soils and identify the source of the “recovered” soil with greater confidence. The use of chemometric methods to interpret the data provided an objective, statistical measure of the similarities and/or variation between samples that could be presented as weighting for evidence in court. Hence, this approach was deemed suitable for incorporation into forensic casework to provide discrimination between similar sandy soil samples in an objective manner.

Cannabis is a plant that has several evolutionary aspects related to its use and application throughout history. Due to simple cultivation, it is present in all hemispheres of the earth and almost every country in the world. For many years, it was cultivated and used as a source of food and textile fibers. It was widely used in treating various diseases and symptoms even before developing studies and research to prove its pharmacological actions. Despite the extraordinary advances in its applicability, due to the chemical complexity of this plant and its plurality of constituents, the existing and possible applications of Cannabis are still considered incipient. Therefore, the scope of this review article provides information related to general concepts of Cannabis, such as its composition, taxonomic classification, a summary of the biosynthesis of its main constituent class (cannabinoids), contributions over the years in medicine, notes about the use of its derived products for recreational purposes, among others, to synthesize the main topics about this millenary plant. Thus, the reader can have an overall view of Cannabis science.

This paper describes two interlaboratory studies of a novel method for duct tape physical fit examinations, through the collaboration of 38 forensic practitioners from 23 laboratories. Each participant analyzes seven duct tape pairs, representing casework-like fits and non-fits. The ground truth is maintained blind to participants, who are instructed to follow a pilot method to examine the tapes, document bin-by-bin observations, estimate the edge similarity score (ESS) as a metric for the quality of the fit, and report a conclusion. The results from 266 examinations are compared across participants and to a consensus ESS established prior to administering the studies by an independent panel. The participant’s feedback from the first study is applied to refine the instructions, training, and reporting tools for the second exercise. Both interlaboratory studies evaluate the inter-examiner variability using performance rates based on ESS results and conclusions provided by the participants, showing an overall accuracy of 95% and 99% for the first and second exercises, respectively. When the data is compared to the consensus ESS from the independent panel, the error rate improves from 9.3% to 5.5% in the second study. When assessing the ESS data using z-scores, most participants' results were satisfactory, with eight cautionary and two insufficient results in the first study, and seven cautionary and no insufficient results in the second trial. Overall, the inter-laboratory performances indicate that the proposed qualitative and quantitative criteria assist practitioners in arriving at reproducible assessments of the quality of the fit and demonstrable conclusions.

The decomposition process involves the degradation of carbohydrates, nucleic acids, proteins and fats, and leads to the release of volatile organic compounds (VOCs) among many other decomposition by-products. Despite the extensive literature on the VOCs emitted in the air from vertebrate corpses, there is a lack of research dedicated to aquatic decomposition. In this study, we aimed to evaluate the potential of direct immersion solid-phase microextraction gas chromatography coupled with mass spectrometry (DI-SPME/GC/MS) to characterize dissolved cadaveric VOCs. Dimethyl disulphide and indole -two compounds commonly released during decomposition- were selected to evaluate and set the optimal methodological parameters, which were found to be 10 min of collection performed under 27.5 °C and a stirring rate of 250 rpm. Using responsive surface methodology, the obtained curves highlighted the appropriate conditions for the dissolved cadaveric volatilome analysis. The method allows to trap 17 dissolved cadaveric VOCs, including commonly encountered compounds such as dimethyl disulfide, 9-hexanoic acid, dimethyl trisulfide and indole. DI-SPME/GC/MS has therefore potential for the identification of dissolved cadaveric VOCs, pending further tests are performed to optimize the method and make it capable of detecting all dissolved VOCs, through all stages of decomposition.

This study assesses the capabilities and limitations of liquid chromatography-tandem mass spectrometry (LC-MS/MS) and gas chromatography-mass spectrometry (GC–MS) for the trace detection of organic gunshot residue (OGSR), at a time when forensic scientific organizations in the U.S are developing standards to facilitate their adoption. Here, recommendations are provided to aid managers and practitioners with strategies for incorporating OGSR in their workflow. Limits of detection (LODs), limits of quantitation (LOQs), and measurement variability are reported for top eight analytes of interest: nitroglycerin, 2,4-dinitrotoluene, akardite II, methyl centralite, ethyl centralite, diphenylamine, 2-nitrodiphenylamine, and 4-nitrodiphenylamine. Both techniques detected the targeted analytes with LODs as low as 0.3 ppb for LC-MS/MS and 40 ppb for GC–MS. The methods’ performance rates were evaluated using 50 shooter sets, including four different ammunition types. Background specimens were collected from individuals who had not handled a gun in the last 24 h. The solvent extracts were split in half for a direct comparison of the methods on the same specimens. For the ammunition used here, enhanced sensitivity was observed for the triple quadrupole configuration (LC-MS/MS), with accuracies as high as 80 %. However, under the extraction and EI-quadrupole instrumental configuration used in this study, GC–MS could not detect enough characteristic compounds to identify OGSR, especially in lower calibers. As a result, the GC–MS analysis displayed accuracies only as high as 35 %, raising a flag that GC–MS alone is not recommended for OGSR detection unless combined with LC-MS/MS, or used with alternative pre-concentration methods or high-resolution configurations.

When a forensic investigator encounters a smoked cigarette butt at a crime scene, whether it's one involving dacoity, homicide, suicide, assault, or any other sort of violent conduct, the dominant thought that comes to mind is “DNA extraction.” However, environmental degradation of smoked cigarette butts can restrict the successful extraction of a DNA profile. Counterfeit cigarettes are also accessible on the market, and consumers involved in illegal trafficking can buy them for a fraction of the cost of legitimate cigarettes. A cigarette filter can be used as proof to identify legitimate brands and circumvent DNA profiling's limitations. When doing this research, there are two primary considerations to address. The first objective is to determine the origin of cigarette filter fibres and to isolate them from a range of fibre sources. The second objective is to use a similar approach to estimate the brands of different types of cigarette filters. The samples were all obtained in the nearby locality. The FTIR spectra of all the samples were taken in the mid-IR range, i.e., 4000-450 cm-1. Then, the normalised data is analysed using both unsupervised and supervised chemometric models. When the proposed technique is employed, both objectives provide outstanding results. As a result, this study offers a novel, non-destructive method of assessing cigarette filters. A repository of this type of evidence can be produced in the mid-IR range due to the lack of a similar library or database, which might be useful in a criminal investigation to pin down a suspect pool.

The storage of triacetone triperoxide (TATP) and diacetone diperoxide (DADP) samples in forensic laboratories can be a complicated topic. Storing bulk materials in a safe manner typically does not prevent cross-contamination of odor and storage of solutions presents issues of stability. Further, the presence of impurities or contaminants can increase the rate of degradation for TATP. The current study analyzed headspace and solution samples of clandestine recipes of TATP over time to determine how impure samples may degrade in storage. Three clandestine syntheses of TATP, laboratory-grade TATP and DADP samples were analyzed. First, headspace samples of TATP and DADP were analyzed using both whole air injections and SPME-GC–MS. Clandestine TATP contained higher levels of impurities than the laboratory-grade samples, but all headspace samples degraded within a month of storage in Tedlar sampling bags. Next, analyses of each sample stored in acetonitrile were performed over 23 weeks using DART-MS. Hydrochloric acid (HCl), a TATP precursor and possible precursor of chlorine-containing compounds found in the samples, was detected in each sample initially but not at later sampling times. However, the presence of HCl was not a reliable indicator of the future presence or absence of other chlorine-containing compounds. Finally, SPME-GC–MS samples of co-stored TATP batches were tested. These samples were stored according to safety protocols. However, deuterated TATP was detected in small amounts in each of the samples. These results suggest that costored samples of highly volatile explosives are subject to cross-contamination of odor.